Cas no 81664-52-0 (Benzoic acid, 5-amino-2-chloro-4-fluoro-, ethyl ester)
81664-52-0 structure
Product Name:Benzoic acid, 5-amino-2-chloro-4-fluoro-, ethyl ester
CAS No:81664-52-0
MF:C9H9ClFNO2
MW:217.624665021896
MDL:MFCD17168709
CID:4200839
PubChem ID:22508461
Update Time:2025-08-03
Benzoic acid, 5-amino-2-chloro-4-fluoro-, ethyl ester Chemical and Physical Properties
Names and Identifiers
-
- Benzoic acid, 5-amino-2-chloro-4-fluoro-, ethyl ester
- ethyl 5-amino-2-chloro-4-fluorobenzoate
- AT20084
- SCHEMBL4681116
- 81664-52-0
- EN300-5015352
- ZSPZAOASMCGAES-UHFFFAOYSA-N
- DB-206556
- AKOS012323113
- 5-Amino-2-chloro-4-fluorobenzoic acid ethyl ester
-
- MDL： MFCD17168709
- Inchi： 1S/C9H9ClFNO2/c1-2-14-9(13)5-3-8(12)7(11)4-6(5)10/h3-4H,2,12H2,1H3
- InChI Key： ZSPZAOASMCGAES-UHFFFAOYSA-N
- SMILES： C(OCC)(=O)C1=CC(N)=C(F)C=C1Cl
Computed Properties
- Exact Mass: 217.0305844Da
- Monoisotopic Mass: 217.0305844Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 14
- Rotatable Bond Count: 3
- Complexity: 215
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.2
- Topological Polar Surface Area: 52.3Ų
Benzoic acid, 5-amino-2-chloro-4-fluoro-, ethyl ester Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| AstaTech | AT20084-1/G |
ETHYL 5-AMINO-2-CHLORO-4-FLUOROBENZOATE |
81664-52-0 | 95% | 1g |
$425 | 2023-09-19 | |
| AstaTech | AT20084-5/G |
ETHYL 5-AMINO-2-CHLORO-4-FLUOROBENZOATE |
81664-52-0 | 95% | 5g |
$1275 | 2023-09-19 | |
| Enamine | EN300-5015352-0.05g |
ethyl 5-amino-2-chloro-4-fluorobenzoate |
81664-52-0 | 0.05g |
$563.0 | 2023-05-25 | ||
| Enamine | EN300-5015352-0.1g |
ethyl 5-amino-2-chloro-4-fluorobenzoate |
81664-52-0 | 0.1g |
$591.0 | 2023-05-25 | ||
| Enamine | EN300-5015352-0.25g |
ethyl 5-amino-2-chloro-4-fluorobenzoate |
81664-52-0 | 0.25g |
$617.0 | 2023-05-25 | ||
| Enamine | EN300-5015352-0.5g |
ethyl 5-amino-2-chloro-4-fluorobenzoate |
81664-52-0 | 0.5g |
$645.0 | 2023-05-25 | ||
| Enamine | EN300-5015352-1.0g |
ethyl 5-amino-2-chloro-4-fluorobenzoate |
81664-52-0 | 1g |
$671.0 | 2023-05-25 | ||
| Enamine | EN300-5015352-2.5g |
ethyl 5-amino-2-chloro-4-fluorobenzoate |
81664-52-0 | 2.5g |
$1315.0 | 2023-05-25 | ||
| Enamine | EN300-5015352-5.0g |
ethyl 5-amino-2-chloro-4-fluorobenzoate |
81664-52-0 | 5g |
$1945.0 | 2023-05-25 | ||
| Enamine | EN300-5015352-10.0g |
ethyl 5-amino-2-chloro-4-fluorobenzoate |
81664-52-0 | 10g |
$2884.0 | 2023-05-25 |
Benzoic acid, 5-amino-2-chloro-4-fluoro-, ethyl ester Related Literature
-
Huifang Yang,Haoran Guo,Peidong Fan,Xinpan Li,Wenlu Ren,Rui Song Nanoscale, 2020,12, 7024-7034
-
Hailing Chen,Lu Yin,Meng Liu,Laibing Wang,Michiya Fujiki,Wei Zhang RSC Adv., 2019,9, 4849-4856
-
4. An all-solid-state imprinted polymer-based potentiometric sensor for determination of bisphenol S†Rongning Liang,Tanji Yin,Ruiqing Yao,Wei Qin RSC Adv., 2016,6, 73308-73312
-
Robert P. Davies,Maria A. Giménez,Laura Patel,Andrew J. P. White Dalton Trans., 2008, 5705-5707
81664-52-0 (Benzoic acid, 5-amino-2-chloro-4-fluoro-, ethyl ester) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)
Recommended suppliers
Hangzhou TSurgeX Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier
CN Supplier
Reagent
Tiancheng Chemical (Jiangsu) Co., Ltd
Gold Member
Audited Supplier
CN Supplier
Bulk
Jiangsu Xinsu New Materials Co., Ltd
Gold Member
Audited Supplier
CN Supplier
Bulk
SHOCHEM(SHANGHAI) CO.,lTD
Gold Member
Audited Supplier
CN Supplier
Bulk
Amadis Chemical Company Limited
Gold Member
Audited Supplier
CN Supplier
Reagent
